Cas no 941918-04-3 (2-methoxy-5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide)

2-Methoxy-5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide is a sulfonamide derivative with a structurally optimized design, incorporating a methoxy-methylbenzene core linked to a pyrrolidinone-substituted phenyl group. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting neurological or inflammatory pathways. The presence of the sulfonamide moiety enhances binding affinity, while the pyrrolidinone ring may contribute to improved metabolic stability. Its well-defined molecular architecture allows for precise modifications, making it valuable for medicinal chemistry research. The compound's purity and stability under standard conditions further support its utility in high-precision applications.
2-methoxy-5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide structure
941918-04-3 structure
Product Name:2-methoxy-5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide
CAS No:941918-04-3
MF:C18H20N2O4S
MW:360.427403450012
CID:5501300
PubChem ID:7635925
Update Time:2025-07-16

2-methoxy-5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • AKOS024466571
    • 2-methoxy-5-methyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide
    • VU0498733-1
    • 2-methoxy-5-methyl-N-(3-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide
    • 941918-04-3
    • 2-methoxy-5-methyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzene-1-sulfonamide
    • F2783-1437
    • 2-methoxy-5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide
    • Inchi: 1S/C18H20N2O4S/c1-13-8-9-16(24-2)17(11-13)25(22,23)19-14-5-3-6-15(12-14)20-10-4-7-18(20)21/h3,5-6,8-9,11-12,19H,4,7,10H2,1-2H3
    • InChI Key: IOYRRYOXROEVPS-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C)C=CC=1OC)(NC1=CC=CC(=C1)N1C(CCC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 360.11437830g/mol
  • Monoisotopic Mass: 360.11437830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 84.1Ų

2-methoxy-5-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2783-1437-2μmol
2-methoxy-5-methyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzene-1-sulfonamide
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F2783-1437-20μmol
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F2783-1437-1mg
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F2783-1437-2mg
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F2783-1437-3mg
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F2783-1437-4mg
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F2783-1437-5mg
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